Cas no 103360-29-8 (2,4-Pyrimidinediamine,5-[[3-iodo-4-(1-methylethoxy)phenyl]methyl]-)

2,4-Pyrimidinediamine,5-[[3-iodo-4-(1-methylethoxy)phenyl]methyl]- Properties

Names and Identifiers

• 2,4-Pyrimidinediamine,5-[[3-iodo-4-(1-methylethoxy)phenyl]methyl]-
• 5-[(3-iodo-4-propan-2-yloxyphenyl)methyl]pyrimidine-2,4-diamine
• 103360-29-8
• 2,4-Pyrimidinediamine, 5-((3-iodo-4-(1-methylethoxy)phenyl)methyl)-
• DTXSID50145798

• InChIKey： MTBUPLWWNRXKTB-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H17IN4O/c1-8(2)20-12-4-3-9(6-11(12)15)5-10-7-18-14(17)19-13(10)16/h3-4,6-8H,5H2,1-2H3,(H4,16,17,18,19)
• SMILES： CC(OC1=CC=C(CC2=CN=C(N)N=C2N)C=C1I)C

Computed Properties

• Exact Mass: 384.04441
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 384.04471g/mol
• Heavy Atom Count: 20
• Complexity: 305
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 87.05